Cas no 122-09-8 (phentermine)

• Product Name: phentermine
• CAS No: 122-09-8
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 93981
• PubChem ID: 329820023
• Update Time: 2025-05-21

phentermine Chemical and Physical Properties

Names and Identifiers

• phentermine
• 2-methyl-1-phenylpropan-2-amine
• Phentermine solution
• α,α-Dimethylphenethylamine solution
• 1,1-dimethyl-2-phenylethyl amine
• 1-phenyl-2-amino-2-methylpropane
• Adipex-P
• Duromine
• Fastin
• Ionamin
• Lipopill
• Lonamin
• Mirapront
• Omnibex
• α,α-Dimethylphenethylamine 10 ng
• 2-amino-2-methyl-1-phenylpropane
• 2-phenyl-tert-butylamine
• Linyl
• Wilpo
• Inoamin
• mg18570
• MG 18370
• 1,1-dimethyl-2-phenylethylamine

• MDL： MFCD00059195
• Inchi： 1S/C10H15N/c1-10(2,11)8-9-6-4-3-5-7-9/h3-7H,8,11H2,1-2H3
• InChI Key： DHHVAGZRUROJKS-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1)CC(N)(C)C

Computed Properties

• Exact Mass: 149.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0,93 g/cm3
• Melting Point: 143°C (estimate)
• Boiling Point: bp750 205°; bp21 100°
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.5090 (estimate)
• PSA: 26.02000
• LogP: 2.66670
• Color/Form: 1.0 mg/mL in methanol

phentermine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN 1851
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S26; S36/37/39; S36/37; S24/25; S23
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R40
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on phentermine

Recent Advances in Phentermine (122-09-8) Research: A Comprehensive Review

Phentermine (CAS: 122-09-8), a well-known sympathomimetic amine, has long been utilized as an appetite suppressant in the management of obesity. Recent studies have expanded our understanding of its pharmacological mechanisms, clinical efficacy, and potential applications beyond weight management. This research briefing synthesizes the latest findings on phentermine, focusing on its molecular interactions, therapeutic outcomes, and emerging trends in its use.

One of the most significant advancements in phentermine research involves its role in modulating neurotransmitter systems. Recent in vitro and in vivo studies have elucidated its effects on dopamine, norepinephrine, and serotonin release, providing a more nuanced understanding of its anorectic properties. These findings are particularly relevant given the growing interest in combination therapies, such as phentermine-topiramate, which have shown enhanced efficacy in clinical trials.

Another critical area of investigation centers on the pharmacokinetics and safety profile of phentermine. New data from longitudinal studies have reinforced its short-term safety when used as directed, while also highlighting the need for careful monitoring in patients with cardiovascular risk factors. Researchers have also explored novel delivery systems, including extended-release formulations, to optimize its therapeutic window and minimize adverse effects.

Beyond its traditional use in obesity management, recent preclinical studies have investigated phentermine's potential neuroprotective effects. Preliminary findings suggest that it may influence pathways involved in neuroinflammation and synaptic plasticity, opening new avenues for research in neurodegenerative disorders. However, these observations require further validation in clinical settings.

The chemical properties of phentermine (122-09-8) continue to be a subject of analytical research. Advanced spectroscopic techniques have been employed to characterize its polymorphic forms, which has implications for drug formulation and bioavailability. Additionally, quality control measures for phentermine-containing products have been refined, ensuring consistency in manufacturing processes.

In conclusion, recent research on phentermine (122-09-8) demonstrates its evolving role in pharmacotherapy. While it remains a cornerstone in obesity treatment, emerging data suggest broader therapeutic potential. Future studies should focus on long-term outcomes, personalized dosing strategies, and exploration of novel indications to fully realize this compound's clinical value.